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For Researchers, Scientists, and Drug Development Professionals

Introduction to Spirambrene
Spirambrene is a synthetic fragrance ingredient prized for its complex woody and ambery

scent profile. Chemically, it is identified as 2',2',3,7,7-Pentamethylspiro[bicyclo[4.1.0]heptane-

2,5'-[1][2]dioxane] (as diastereoisomers). With a molecular formula of C₁₅H₂₆O₂ and a

molecular weight of approximately 238.37 g/mol , its structural characteristics contribute

significantly to its physicochemical properties, including its solubility in various media.[1][2][3][4]

While primarily utilized in the fragrance and cosmetics industries, understanding its solubility is

crucial for formulation development, quality control, and exploring potential applications in other

fields, such as pharmaceutical development.[3][5] This guide provides a summary of the

available solubility data for Spirambrene and outlines a standard methodology for its

experimental determination.

Solubility Data of Spirambrene
The solubility of a compound is a fundamental property that dictates its behavior in different

solvent systems. The available data on Spirambrene's solubility is summarized below. It is

important to note that while general solubility in organic solvents is indicated, specific
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quantitative data across a broad spectrum of these solvents is not widely available in published

literature.

Solvent Formula Type
Temperature
(°C)

Solubility

Water H₂O Inorganic 20
50 mg/L

(Insoluble)[6][7]

Alcohol/Ethanol C₂H₅OH
Organic (Polar

Protic)
Not Specified Soluble[6][7][8]

Various Organics - Organic Not Specified Soluble[1]

Experimental Protocol for Solubility Determination:
The Shake-Flask Method
The most common and officially recognized method for determining the solubility of a

substance is the shake-flask method, as described in OECD Guideline 105.[1][9] This method

is suitable for substances with solubilities above 10⁻² g/L.[1] The protocol is designed to

achieve a saturated solution at a constant temperature, from which the concentration of the

dissolved substance can be accurately measured.

Principle
An excess amount of the test substance (Spirambrene) is added to a known volume of the

solvent of interest. The mixture is then agitated at a controlled temperature for a sufficient

period to allow for the establishment of dissolution equilibrium. After equilibration, the

undissolved solid is separated from the saturated solution, and the concentration of

Spirambrene in the clear liquid phase is determined using a suitable analytical technique.

Materials and Equipment
Test Substance: Spirambrene (of known purity)

Solvents: High-purity water, ethanol, and other relevant organic solvents.

Glass Vessels: Flasks or centrifuge tubes with airtight stoppers.
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Thermostatic Shaker or Water Bath: Capable of maintaining a constant temperature (e.g., 20

± 0.5 °C).

Centrifuge: For separating the solid and liquid phases.

Analytical Instrumentation: High-Performance Liquid Chromatography (HPLC), Gas

Chromatography (GC), or UV-Vis Spectrophotometer for concentration analysis.

Standard Laboratory Glassware and Pipettes.

Procedure
Preliminary Test: A preliminary test is conducted to estimate the approximate solubility of

Spirambrene in the chosen solvent. This helps in determining the appropriate amount of

substance and solvent to use in the main test and the time required to reach equilibrium.

Sample Preparation: An amount of Spirambrene that is in excess of its estimated solubility

is weighed and added to each of at least three separate flasks. A precise volume of the

solvent is then added to each flask.

Equilibration: The flasks are sealed and placed in the thermostatic shaker. They are agitated

at a constant temperature for a predetermined period. Typically, equilibration is allowed to

proceed for 24 to 72 hours.[2] To confirm that equilibrium has been reached, samples can be

taken at different time points (e.g., 24h, 48h, 72h) until the measured concentration remains

constant.

Phase Separation: After equilibration, the flasks are allowed to stand at the test temperature

to allow the undissolved solid to settle. The separation of the solid and liquid phases is then

completed by centrifugation at the same constant temperature.

Sample Analysis: A sample of the clear, saturated supernatant is carefully removed. The

concentration of Spirambrene in the sample is determined using a validated analytical

method (e.g., HPLC with a calibration curve).

Data Reporting: The solubility is reported as the average concentration from the replicate

flasks, typically in units of g/L or mg/mL, along with the standard deviation and the test

temperature.
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Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the logical steps of the shake-flask method for determining the

solubility of Spirambrene.
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Caption: Workflow of the Shake-Flask Method for Solubility Determination.
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Spirambrene and Biological Pathways
Current scientific literature and technical data sheets primarily focus on the application of

Spirambrene as a fragrance ingredient.[1][2][3][5] There is no available information to suggest

its involvement in specific biological signaling pathways or its development as a therapeutic

agent targeting such pathways. Therefore, a diagrammatic representation of its interaction with

signaling cascades cannot be provided at this time. Research into the biological activity of

fragrance molecules is an evolving area, and future studies may elucidate such interactions.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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